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Compound of Interest

Compound Name: Phenylmethan-d2-ol

Cat. No.: B1357021

Introduction

Phenylmethan-d2-ol (CeHsCD20H), also known as Benzyl-a,a-dz alcohol, is a deuterated
isotopologue of Phenylmethanol (Benzyl alcohol). In this molecule, the two hydrogen atoms on
the methylene bridge (the carbon atom attached to the phenyl group) are replaced with
deuterium atoms. This isotopic substitution makes it a valuable tool for researchers, particularly
in mechanistic studies, metabolic profiling, and as an internal standard for quantitative analysis
by mass spectrometry (GC-MS or LC-MS) or Nuclear Magnetic Resonance (NMR)
spectroscopy.[1][2] Its physical properties are subtly different from its non-deuterated
counterpart due to the greater mass of deuterium, which can influence intermolecular
interactions and vibrational energies. This guide provides a summary of its key physical
characteristics and the experimental methods used to determine them.

Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of Phenylmethan-
d2-ol, with data for the non-deuterated Phenylmethanol provided for comparison.
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Phenylmethan-d2-ol

Phenylmethanol

Property
(CeHsCD20H) (CeHsCH20H)

Molecular Formula C7HeD20]3][4] C7HsO[5]

Molecular Weight 110.15 g/mol [3][6][7][8] 108.14 g/mol [5][9][10]
Colorless liquid with a mild,

Appearance Colorless Liquid[2] pleasant aromatic odor[9][10]
[11][12]

Melting Point -16 to -13 °C[6][13] -15 °C[5][10]

Boiling Point 203 to 205 °C[6][13] 205.3 °C[9][14]

) 1.044 g/cm3 at 25 °C[11][15]
Density 1.065 g/mL at 25 °C[6][13]

[16]

Refractive Index

n20/D 1.5388[6][13]

n20/D 1.539[17]

Water Solubility

Data not available

4.29 g/100 mL (25 °C)[14]

Solubility

Soluble in H20 (= 2 mg/mL)[2]

Miscible with ethanol, ether,

and chloroform[14][17]

Experimental Protocols

The determination of the physical properties of liquid organic compounds like Phenylmethan-
d2-ol involves standardized laboratory procedures. Below are detailed methodologies for key
experiments.

Boiling Point Determination (Capillary Method)

This method, suitable for small quantities of liquid, determines the temperature at which the
vapor pressure of the liquid equals the atmospheric pressure.[18]

o Apparatus: Thiele tube or oil bath, thermometer, small test tube (fusion tube), capillary tube
sealed at one end, heating source (e.g., Bunsen burner or hot plate), and liquid paraffin or
heating oil.[18][19]

e Procedure:
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o Seal one end of a capillary tube by heating it in a flame.[20][21]
o Place a few milliliters of Phenylmethan-d2-ol into the small test tube.[22]

o Drop the sealed capillary tube into the test tube with the open end submerged in the liquid
and the sealed end pointing upwards.[18][21]

o Attach the test tube to a thermometer using a rubber band or thread, ensuring the sample
is level with the thermometer bulb.

o Immerse the assembly in a Thiele tube or oil bath, making sure the heating oil level is
above the liquid sample but below the top of the test tube.[18]

o Heat the apparatus gently and uniformly.[18] As the temperature rises, air trapped in the
capillary tube will slowly bubble out.

o When a continuous and rapid stream of bubbles emerges from the capillary tube, stop
heating.[18]

o The liquid will begin to cool. The boiling point is the temperature at which the bubbling
stops and the liquid is drawn back into the capillary tube.[18] Record this temperature.

Density Determination (Volumetric Method)

Density is determined by measuring the mass of a known volume of the liquid.[23]

o Apparatus: Analytical balance (reads to at least 0.01 g), a volumetric flask or pycnometer (a
glass flask with a precise volume), and a constant temperature bath.[24][25]

e Procedure:
o Carefully clean and dry a pycnometer of a known volume (e.g., 10 mL).

o Measure the mass of the empty, dry pycnometer using an analytical balance and record it
as ma.[25]

o Fill the pycnometer with Phenylmethan-d2-ol up to the calibration mark. Ensure there are
no air bubbles. Use a constant temperature bath to bring the liquid to a specific
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temperature (e.g., 25 °C), as density is temperature-dependent.

o Measure the mass of the filled pycnometer and record it as ma.
o The mass of the liquid (m_liquid) is calculated as mz - ma.

o The density (p) is calculated using the formula: p = m_liquid / V where V is the precise
volume of the pycnometer.

Refractive Index Determination (Abbe Refractometer)

The refractive index is a fundamental physical property that measures how light propagates
through a substance.[26] The Abbe refractometer is a common instrument for this
measurement.

o Apparatus: Abbe refractometer, constant temperature water circulator, light source (often
built-in), and a pipette or dropper.

e Procedure:

o Turn on the refractometer and the light source. Ensure the prisms are clean and dry. If
necessary, clean them with a suitable solvent like acetone or methanol and a soft lens
tissue.[26]

o Connect the refractometer to a constant temperature water circulator set to the desired
temperature (e.g., 20 °C), as the refractive index is temperature-dependent.

o Using a pipette, apply a few drops of Phenylmethan-d2-ol onto the surface of the lower
prism. Do not let the pipette tip touch the prism surface to avoid scratching.[26]

o Close the prism assembly firmly. The liquid should spread evenly between the two prisms.

o Look through the eyepiece. You will see a field of view that is partially light and partially
dark.

o Turn the coarse and fine adjustment knobs to bring the dividing line (the borderline)
between the light and dark areas into sharp focus exactly on the crosshairs in the
eyepiece.
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o If a color fringe is visible at the borderline, adjust the chromatic dispersion compensator to
eliminate it, resulting in a sharp, black-and-white borderline.

o Read the refractive index value from the instrument's scale.

Visualization of Experimental Workflow

The following diagram illustrates a generalized workflow for the physical characterization of a
liquid sample such as Phenylmethan-d2-ol.
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Workflow for Physical Property Determination

Obtain Liquid Sample
(Phenylmethan-d2-ol)

Assess Purity
(e.g., GC, NMR)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to the Physical Characteristics of
Phenylmethan-d2-ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1357021#physical-characteristics-of-phenylmethan-
d2-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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